Pubchem_13487530

• CAS No.: 104585-84-4
• Molecular Formula: C7H19GeLiSi
• Molecular Weight: 210.9 g/mol
• InChI: InChI=1S/C4H10Ge.C3H9Si.Li/c1-3-5-4-2;1-4(2)3;/h3-4H2,1-2H3;1-3H3
• InChI Key: GGLRTDAAVSNTLN-UHFFFAOYSA-N
• Canonical SMILES: [Li].CC[Ge]CC.C[Si](C)C

Description

PubChem_13487530 (CID 13487530) is a chemical compound cataloged in the PubChem Compound database, a comprehensive public resource managed by the National Center for Biotechnology Information (NCBI) . For CID 13487530, such information would be aggregated from diverse sources, including peer-reviewed literature, patents, and high-throughput screening programs . If available, its Compound Summary page would also link to associated bioactivity data, gene targets, and scientific articles .

Preparation Methods

The preparation of Pubchem_13487530 involves several synthetic routes and reaction conditions. Typically, the synthesis of such compounds can be achieved through methods like liquid-liquid extraction, solid-phase extraction, and derivatization methods for gas chromatography and high-performance liquid chromatography . Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Pubchem_13487530 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts that facilitate the desired transformations. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Pubchem_13487530 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it is utilized for investigating biological pathways and interactions with proteins and other biomolecules. In medicine, it may be explored for its potential therapeutic effects and interactions with drug targets. Industrial applications include its use in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of Pubchem_13487530 involves its interaction with specific molecular targets and pathways. These interactions can affect various biological processes and pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific context in which the compound is used .

Comparison with Similar Compounds

Research Findings and Implications

Divergent Outcomes in 2-D vs. 3-D Similarity

• 2-D Limitations : Only ~30% of compounds with Tanimoto ≥0.85 share bioactivity with the query molecule, due to differences in stereochemistry or binding interactions .
• 3-D Advantages: Retrospective studies show 3-D similarity can predict off-target effects or polypharmacology missed by 2-D methods . For CID 13487530, 3-D analogs like CID 37892106 might reveal novel therapeutic applications .

Data Integration in PubChem

PubChem cross-links CID 13487530’s data with 230+ million bioassay outcomes, gene pathways, and literature citations, enabling multi-faceted analysis . For example:

• Bioassay Context : If CID 13487530 inhibits Protein X, PubChem’s BioAssay database can identify other inhibitors with shared mechanisms .
• Literature Associations : Links to PubMed articles provide insights into synthesis routes or toxicological profiles .